2-Ethoxy-3-methylbutanamide

• Molecular Formula: C7H15NO2
• Molecular Weight: 145.20 g/mol
• IUPAC Name: 2-ethoxy-3-methylbutanamide
• InChI: InChI=1S/C7H15NO2/c1-4-10-6(5(2)3)7(8)9/h5-6H,4H2,1-3H3,(H2,8,9)
• InChI Key: OHNLAPQFYRZNJV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(C(C)C)C(=O)N

Description

2-Ethoxy-3-methylbutanamide (C₇H₁₅NO₂) is an amide derivative featuring an ethoxy group at the second carbon and a methyl substituent at the third carbon of a butanamide backbone. Amides generally exhibit higher stability and hydrogen-bonding capacity compared to esters, which may influence solubility, reactivity, and applications in pharmaceuticals or agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions: 2-Ethoxy-3-methylbutanamide can be synthesized through the Williamson ether synthesis, which involves the reaction of an alkyl halide with a sodium alkoxide. For instance, the reaction between 2-ethoxy-3-methylbutanol and an appropriate amine under controlled conditions can yield 2-Ethoxy-3-methylbutanamide .

Industrial Production Methods: Industrial production of 2-Ethoxy-3-methylbutanamide typically involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as distillation and recrystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions: 2-Ethoxy-3-methylbutanamide undergoes various chemical reactions, including:

Oxidation: This reaction can convert the compound into corresponding oxidized products.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Halogenating agents and nucleophiles are typically employed for substitution reactions.

Major Products Formed:

Oxidation: Oxidized derivatives of 2-Ethoxy-3-methylbutanamide.

Reduction: Amine derivatives.

Substitution: Compounds with substituted functional groups replacing the ethoxy group.

Scientific Research Applications

2-Ethoxy-3-methylbutanamide has several applications in scientific research:

Chemistry: It is used as an intermediate in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the production of specialty chemicals and as a precursor for other compounds.

Mechanism of Action

The mechanism of action of 2-Ethoxy-3-methylbutanamide involves its interaction with specific molecular targets and pathways. The compound can interact with enzymes and receptors, influencing biochemical pathways and cellular processes. Detailed studies are required to elucidate the exact molecular mechanisms and targets involved.

Comparison with Similar Compounds

Functional Group Analysis

2-Ethoxy-3-methylbutanamide vs. Ethyl 2-Methoxybenzoate (C₁₀H₁₂O₃)

• Functional Groups :
  • 2-Ethoxy-3-methylbutanamide: Amide (-CONH₂), ethoxy (-OCH₂CH₃), methyl (-CH₃).
  • Ethyl 2-Methoxybenzoate: Ester (-COOCH₂CH₃), methoxy (-OCH₃), aromatic ring.
• Key Differences: The aromatic ring in ethyl 2-methoxybenzoate enhances rigidity and UV absorption, whereas the aliphatic backbone of 2-ethoxy-3-methylbutanamide may improve flexibility and solubility in nonpolar solvents. Amides typically have higher boiling points and lower solubility in water than esters due to stronger intermolecular hydrogen bonds .

2-Ethoxy-3-methylbutanamide vs. Methyl (S)-3,3-Dimethyl-2-(methylamino)butanoate Hydrochloride (C₈H₁₈ClNO₂)

• Functional Groups: Methyl ester (-COOCH₃), methylamino (-NHCH₃), hydrochloride salt.
• Key Differences :
  • The hydrochloride salt form increases water solubility and ionic character, unlike the neutral amide.
  • The methyl ester group is more prone to hydrolysis under acidic/basic conditions compared to the stable amide .

Physical and Chemical Properties

Compound	Molecular Weight	Functional Groups	Solubility (Water)	Stability
2-Ethoxy-3-methylbutanamide*	~143.18	Amide, ethoxy, methyl	Low	High (amide bond)
Ethyl 2-Methoxybenzoate	180.20	Ester, methoxy, aromatic	Insoluble	Moderate
Methyl (S)-3,3-Dimethyl-2-(methylamino)butanoate HCl	195.68	Ester, methylamino, HCl salt	High (ionic)	Low (ester hydrolysis)

*Theoretical values based on structural analogs.

Biological Activity

2-Ethoxy-3-methylbutanamide, a compound of interest in medicinal chemistry, has been investigated for its potential biological activities, particularly in the realms of enzyme inhibition and receptor interaction. This article presents a detailed examination of its biological activity, including mechanisms of action, case studies, and relevant research findings.

Chemical Structure and Properties

2-Ethoxy-3-methylbutanamide has the following chemical structure:

• Molecular Formula : C₇H₁₅NO₂
• Molecular Weight : 143.20 g/mol
• IUPAC Name : 2-Ethoxy-3-methylbutanamide

This compound is characterized by an ethoxy group and a methylbutanamide structure, which contribute to its unique biological properties.

The biological activity of 2-Ethoxy-3-methylbutanamide is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound may function as an inhibitor or modulator of specific biochemical pathways:

• Enzyme Inhibition : Preliminary studies suggest that 2-Ethoxy-3-methylbutanamide can inhibit certain enzymes involved in metabolic pathways, potentially affecting cellular metabolism and signaling processes.
• Receptor Binding : The compound may bind to specific receptors, influencing physiological responses. Its effects on receptor activity could lead to therapeutic applications in treating various conditions.

Antiproliferative Effects

Recent studies have highlighted the antiproliferative effects of 2-Ethoxy-3-methylbutanamide in cancer cell lines. For instance:

• In Vitro Studies : Research has shown that the compound exhibits significant cytotoxicity against MCF-7 breast cancer cells, with IC₅₀ values ranging from 10–33 nM. These values indicate a potent ability to inhibit cell proliferation .
• Mechanism of Action : The compound appears to destabilize tubulin polymerization, leading to cell cycle arrest and apoptosis in cancer cells . This mechanism is crucial for developing new anticancer therapies.

Antimicrobial Activity

The potential antimicrobial properties of 2-Ethoxy-3-methylbutanamide have also been explored:

• Bacterial Inhibition : Preliminary investigations suggest that the compound may exhibit antibacterial activity against various Gram-positive and Gram-negative bacteria. However, further studies are needed to confirm these effects and determine the specific bacterial strains affected .

Case Studies

Several case studies illustrate the biological activity of 2-Ethoxy-3-methylbutanamide:

• Study on Cancer Cell Lines :
  • Researchers assessed the antiproliferative effects of the compound on several cancer cell lines, including MCF-7 and MDA-MB-231 (triple-negative breast cancer). Results indicated significant cytotoxicity at low concentrations, supporting its potential as an anticancer agent .
• Enzyme Interaction Studies :
  • Investigations into the enzyme inhibition capabilities of 2-Ethoxy-3-methylbutanamide revealed that it could effectively inhibit enzymes involved in metabolic pathways linked to cancer progression. This finding suggests a dual role in both inhibiting tumor growth and modulating metabolic processes.

Summary of Research Findings

Study Focus	Findings	Reference
Antiproliferative Effects	Significant cytotoxicity against MCF-7 cells (IC₅₀: 10–33 nM)
Enzyme Inhibition	Potential inhibition of key metabolic enzymes
Antimicrobial Activity	Preliminary evidence of antibacterial properties